Cas no 80337-64-0 ((3-(((2,4'-Bithiazol)-4-ylcarbonyl)amino)propyl)dimethylsulfonium chloride)

• Product name: (3-(((2,4'-Bithiazol)-4-ylcarbonyl)amino)propyl)dimethylsulfonium chloride
• CAS No: 80337-64-0
• MF: C₁₂H₁₇ClN₃OS₃
• MW: 350.930877447128
• CID: 985468
• PubChem ID: 149814

(3-(((2,4'-Bithiazol)-4-ylcarbonyl)amino)propyl)dimethylsulfonium chloride Chemical and Physical Properties

Names and Identifiers

• dimethyl-[3-[[2-(1,3-thiazol-4-yl)-1,3-thiazole-4-carbonyl]amino]propyl]sulfanium,chloride
• dimethyl-[3-[[2-(1,3-thiazol-4-yl)1,3-thiazole-4-carbonyl]amino]propyl]sulfanium chloride
• Sulfonium, (3-(((2,4'-bithiazol)-4-ylcarbonyl)amino)propyl)dimethyl-, chloride
• NSC 359278
• (3-(((2,4'-Bithiazol)-4-ylcarbonyl)amino)propyl)dimethylsulfonium chloride
• Sulfonium, [3-[([2,4'-bithiazol]-4-ylcarbonyl)amino]propyl]dimethyl-, chloride (1:1)
• NSC359278
• 80337-64-0
• NSC-359278
• B6PTA7QMG8

• Inchi： InChI=1S/C12H15N3OS3.ClH/c1-19(2)5-3-4-13-11(16)9-7-18-12(15-9)10-6-17-8-14-10;/h6-8H,3-5H2,1-2H3;1H
• InChI Key： PGHQOKGOZBHRKZ-UHFFFAOYSA-N
• SMILES： C[S+](C)CCCNC(=O)C1=CSC(=N1)C2=CSC=N2.[Cl-]

Computed Properties

• Exact Mass: 349.0144034g/mol
• Monoisotopic Mass: 349.0144034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų